Cas no 81778-83-8 (3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-)
![3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl- structure](https://www.kuujia.com/scimg/cas/81778-83-8x500.png)
81778-83-8 structure
Product name:3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-
3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-
- 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
- SCHEMBL11199755
- DTXSID00526139
- 81778-83-8
- 2-(2-bromo-5-fluorobenzyl)-4,4-dimethylisoxazolidin-3-one
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- Inchi: InChI=1S/C12H13BrFNO2/c1-12(2)7-17-15(11(12)16)6-8-5-9(14)3-4-10(8)13/h3-5H,6-7H2,1-2H3
- InChI Key: JUTPLQFUKBJMHB-UHFFFAOYSA-N
- SMILES: CC1(CON(C1=O)CC2=C(C=CC(=C2)F)Br)C
Computed Properties
- Exact Mass: 301.01137g/mol
- Monoisotopic Mass: 301.01137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 2.7
3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl- Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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